Cas no 2228909-56-4 (1-(3-cyclopentylpropyl)cyclopropylmethanamine)

• Product Name: 1-(3-cyclopentylpropyl)cyclopropylmethanamine
• CAS No: 2228909-56-4
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 6162749
• PubChem ID: 165642111
• Update Time: 2025-06-11

1-(3-cyclopentylpropyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopentylpropyl)cyclopropylmethanamine
• 2228909-56-4
• EN300-1819597
• [1-(3-cyclopentylpropyl)cyclopropyl]methanamine

• Inchi： 1S/C12H23N/c13-10-12(8-9-12)7-3-6-11-4-1-2-5-11/h11H,1-10,13H2
• InChI Key： GXMRTGDPKMKEJZ-UHFFFAOYSA-N
• SMILES： NCC1(CCCC2CCCC2)CC1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-cyclopentylpropyl)cyclopropylmethanamine

Exploring the Chemistry and Applications of 1-(3-cyclopentylpropyl)cyclopropylmethanamine (CAS No. 2228909-56-4)

In the realm of organic chemistry, 1-(3-cyclopentylpropyl)cyclopropylmethanamine (CAS No. 2228909-56-4) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its cyclopropylmethanamine core and 3-cyclopentylpropyl side chain, offers a fascinating case study for researchers exploring novel amine derivatives and their functionalities. Its molecular architecture combines rigidity from the cyclopropane ring with the flexibility of the cyclopentyl group, making it a versatile candidate for various scientific investigations.

The synthesis of 1-(3-cyclopentylpropyl)cyclopropylmethanamine often involves multi-step organic reactions, including cyclopropanation and reductive amination, which are topics of high interest in modern synthetic chemistry. Researchers frequently search for "efficient synthesis of cyclopropylamines" or "applications of cyclopropane derivatives," reflecting the growing demand for methodologies to access such scaffolds. This compound's stability and reactivity profile also make it a subject of interest in medicinal chemistry, where cyclopropyl-containing amines are explored for their bioactivity.

From a drug discovery perspective, 1-(3-cyclopentylpropyl)cyclopropylmethanamine serves as a valuable building block for designing molecules with improved pharmacokinetic properties. The cyclopropyl group is known to enhance metabolic stability and membrane permeability, addressing common challenges in "optimizing drug-like properties." Recent trends in AI-assisted molecular design have further highlighted the importance of such structurally diverse amines, as they are often flagged by algorithms for fragment-based drug discovery.

Beyond pharmaceuticals, this compound has potential applications in material science, particularly in the development of specialty polymers and catalysts. The amine functionality allows for covalent attachment to other moieties, enabling the creation of functionalized materials with tailored properties. Queries like "amine-functionalized cyclopropanes in materials" or "cyclopropyl amines as ligands" are increasingly common in academic and industrial research databases, underscoring the interdisciplinary relevance of this chemical entity.

Environmental and green chemistry considerations are also shaping the discourse around compounds like 1-(3-cyclopentylpropyl)cyclopropylmethanamine. Researchers are investigating "sustainable synthesis routes for amine derivatives" and "biodegradability of cyclopropane-containing compounds," aligning with global efforts toward eco-friendly chemical production. The compound's potential for low-toxicity applications further enhances its appeal in this context.

In analytical chemistry, the characterization of 1-(3-cyclopentylpropyl)cyclopropylmethanamine employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are critical for ensuring the compound's quality, especially when used as a reference standard or intermediate in further syntheses. The rise of "high-throughput characterization of amines" as a search term reflects the need for rapid and accurate analytical workflows in modern laboratories.

The future directions for 1-(3-cyclopentylpropyl)cyclopropylmethanamine research may include exploration in neuroscience (given the bioactivity of similar amines) or agrochemical development, where cyclopropane motifs are prevalent. As the scientific community continues to prioritize "structure-activity relationships" and "molecular diversity," this compound stands as a testament to the innovation possible at the intersection of organic synthesis and applied chemistry.